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IEICO derivatives are a class of non-fullerene acceptors (NFAs) characterized by their narrow bandgap

and strong infrared absorption. Their primary application in tandem solar cells is to serve as the infrared-

absorbing material in the rear sub-cell, enabling more efficient use of the solar spectrum.

Key Functions and Mechanisms

The table below summarizes the core functions and benefits of using IEICO derivatives as interfacial

modifiers or acceptors in solar cells.

Function Mechanism Benefit

Infrared
Absorption [1]

Extends absorption spectrum to 1050 nm via

molecular design (e.g., inserting double bonds,
fluorine/chlorine substitution).

Broadens light harvesting;

increases short-circuit current
density (Jsc).

Interfacial
Bridging [2]

Serves as a communication bridge between
perovskite and PC₆₁BM layers via functional

groups.

Passivates defects at both
layers; improves electron

transport and extraction.
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Function Mechanism Benefit

Defect
Passivation [2]

Functional groups (e.g., IC-4Cl) coordinate with
undercoordinated Pb²⁺ ions on the perovskite

surface.

Reduces non-radiative
recombination; enhances open-

circuit voltage (Voc).

Morphology
Control [2]

Optimizes crystallization of perovskite and

improves uniformity of the subsequent electron
transport layer.

Enhances film quality and device

stability.

Experimental Protocols

While a direct protocol for IEICO-2F is not available, the following methodologies for its derivatives

provide a practical experimental framework. The workflow for the anti-solvent strategy is summarized in the

diagram below.
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Start Perovskite Spin-Coating

Prepare IEICO-4Cl Solution
(Solvent: Chlorobenzene)

Dispense IEICO-4Cl Solution
as Anti-solvent

Form Optimized Interface
(Perovskite + IEICO-4Cl)

Deposit PC₆₁BM Electron Transport Layer

Enhanced Crystallization &
Defect Passivation

Click to download full resolution via product page

Diagram 1: Anti-solvent strategy workflow for interfacial modification

1. Solution Preparation: Dissolve the IEICO derivative (e.g., IEICO-4Cl) in a low-polarity solvent like
chlorobenzene (CB) to create the anti-solvent solution [2].

2. Anti-solvent Treatment: During the spin-coating of the perovskite precursor film, dispense the
IEICO-CB solution as the anti-solvent. This induces perovskite crystallization while depositing the

IEICO molecules at the interface [2].
3. Layer Stacking: Proceed with the deposition of the subsequent layers, such as the PC₆₁BM

electron transport layer and electrodes, as per standard device fabrication procedures [2].

Performance and Operational Stability
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The implementation of these protocols has led to significant performance improvements, as detailed below.

Material/Strategy Device Architecture Key Outcome Reference

BTPV-4F (Y6-derived) Tandem Organic Solar

Cell

PCE of 16.4% with good

photostability [1].

[1]

IEICO-4Cl as interface

bridge

Inverted Perovskite Solar

Cell

PCE of 25.46%; retained >87%

initial efficiency after 3000 hours
[2].

[2]

Bilayer Passivation
(AlOx/PDAI2)

Perovskite/Silicon
Tandem Solar Cell

PCE of 31.6%; 95% retention after
1000 h MPPT [3].

[3]

Conclusion and Future Perspectives

IEICO derivatives demonstrate great potential in advancing tandem solar cell technology through their role

as infrared-absorbing materials and multifunctional interfacial modifiers. Future research may focus on:

Molecular Tailoring: Fine-tuning the structure of IEICO-2F specifically to optimize its energy levels,
absorption profile, and interaction with adjacent layers.

Systematic Protocols: Developing and publishing detailed application notes for IEICO-2F, building
on the established methods for its analogs.

Broadening Applications: Exploring the use of these molecules in other optoelectronic devices,
such as photodetectors and light-emitting diodes (LEDs) [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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